2-[5-(4-Chlorophenyl)-1,2-oxazol-3-yl]benzoic acid

• CAS No.: 65349-26-0
• Molecular Formula: C16H10ClNO3
• Molecular Weight: 299.71 g/mol
• IUPAC Name: 2-[5-(4-chlorophenyl)-1,2-oxazol-3-yl]benzoic acid
• InChI: InChI=1S/C16H10ClNO3/c17-11-7-5-10(6-8-11)15-9-14(18-21-15)12-3-1-2-4-13(12)16(19)20/h1-9H,(H,19,20)
• InChI Key: CWYTZOVUPSLWEY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NOC(=C2)C3=CC=C(C=C3)Cl)C(=O)O

Description

2-[5-(4-Chlorophenyl)-1,2-oxazol-3-yl]benzoic acid is a useful research compound. Its molecular formula is C16H10ClNO3 and its molecular weight is 299.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2.8 g of methyl 2-[5-(4-chlorophenyl)3-isoxazolyl]benzoate, 12 ml of concentrated HCl, and 14 ml of acetic acid was held at reflux for 4 hours, cooled, diluted with water, and filtered to give 2.55 g (95%) of white solid, mp 174-176° C. Recrystallization of the solid gave 2.18 g of solid, mp 175.5-177.5° C.